2-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide

Specification

• Molecular Formula: C21H19ClFNO3
• Molecular Weight: 387.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[(4-fluorophenyl)methyl]-N-(furan-2-ylmethyl)acetamide
• Standard InChI: InChI=1S/C21H19ClFNO3/c1-15-11-17(22)6-9-20(15)27-14-21(25)24(13-19-3-2-10-26-19)12-16-4-7-18(23)8-5-16/h2-11H,12-14H2,1H3
• Standard InChI Key: GGCDBORKMJRJQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)N(CC2=CC=C(C=C2)F)CC3=CC=CO3

Introduction

2-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide is a complex organic compound with a molecular formula of C21H19ClFN3O3 and a molecular weight of 387.8 g/mol. It is classified as a substituted acetamide derivative, featuring a phenoxy group substituted with chlorine and methyl groups, alongside a furan ring and a fluorobenzyl moiety. This compound is notable for its potential biological activities and applications in medicinal chemistry.

Structural Characteristics

The compound's structure includes several functional groups that contribute to its potential bioactivity:

• Phenoxy Group: Substituted with chlorine and methyl groups, which can influence its interaction with biological targets.

• Furan Ring: Known for its role in various biologically active compounds.

• Fluorobenzyl Moiety: The presence of fluorine can enhance the compound's stability and interaction with enzymes or receptors.

Synthesis

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide typically involves multi-step reactions that require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final compound. Characterization of intermediates and final products is commonly performed using techniques like NMR (nuclear magnetic resonance) spectroscopy, mass spectrometry, and HPLC (high-performance liquid chromatography).

Biological Activity

While detailed biological activity data for this specific compound is not readily available, similar compounds often exhibit actions through interactions with specific biological targets such as enzymes or receptors within cells. The compound's complex structure suggests it could be a candidate for further pharmacological studies to determine its potential applications in medicine.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
2-(4-chloro-2-methylphenoxy)-N-(4-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide	C21H19ClFN3O3	387.8	Medicinal Chemistry, Drug Development
2-(4-chloro-2-methylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide	Complex Structure	Not Specified	Pharmaceutical Applications
2-(3-fluoro-4-nitrophenoxy)-N-phenylacetamide Derivatives	Variable	Variable	Antitubercular Agents